Cas no 851067-56-6 (6-Desacetyl-6-Bromo Palbociclib)

• Product Name: 6-Desacetyl-6-Bromo Palbociclib
• CAS No: 851067-56-6
• MF: C₂₂H₂₆BrN₇O
• MW: 484.392142772675
• CID: 835619
• PubChem ID: 5330284
• Update Time: 2025-08-03

6-Desacetyl-6-Bromo Palbociclib Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-7(8H)-one, 6-bromo-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]-
• 6-BROMO-8-CYCLOPENTYL-5-METHYL-2-(5-(PIPERAZIN-1-YL)PYRIDIN-2-YLAMINO)PYRIDO[2,3-D]PYRIMIDIN-7(8H)-ONE
• 6-Bromo-8-cyclopentyl-5-methyl-2-{[5-(1-piperazinyl)-2-pyridinyl] amino}pyrido[2,3-d]pyrimidin-7(8H)-one
• Pyrido[2,3-d]pyrimidin-7(8H)-one,6-bromo-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]-
• 6-Bromo-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]pyrido[2,3-d]pyrimidin-7(8H)-one (ACI)
• 6-Bromo-8-cyclopentyl-5-methyl-2-((5-(piperazin-1-yl)pyridin-2-yl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one
• 6-bromo-8-cyclopentyl-5-methyl-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• 6-Desacetyl-6-Bromo Palbociclib
• Pyrido-[2,3-d]-pyrimidin-7-one 41
• 6-bromo-8-cyclopentyl-5-methyl-2-(5-piperizin-1-yl-pyridin-2-ylamino)-8H-pyrido[2,3-d]pyrimidin-7-one
• 6-Bromo-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]pyrido[2,3-d]pyrimidin-7(8H)-one
• CHEMBL190804
• 851067-56-6
• BDBM6307
• MGB9JX8TMP
• SCHEMBL6221577
• 6-Bromo-8-cyclopentyl-5-methyl-2-(5-piperizin-1-yl-pyridin-2-ylamino)-8H-pyrido[2,3-d]pyrimidin-7-one Hydrochloride
• UNII-MGB9JX8TMP
• CS-0005849
• 6-bromo-8-cyclopentyl-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one
• Pyrido(2,3-d)pyrimidin-7(8H)-one, 6-bromo-8-cyclopentyl-5-methyl-2-((5-(1-piperazinyl)-2-pyridinyl)amino)-
• DZCHDINWDGTTBZ-UHFFFAOYSA-N
• 6-Bromo-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]pyrido[2,3-d]pyrimidin-7(8H)-one; Palbociclib Impurity F
• DB-100520

• Inchi： 1S/C22H26BrN7O/c1-14-17-13-26-22(27-18-7-6-16(12-25-18)29-10-8-24-9-11-29)28-20(17)30(21(31)19(14)23)15-4-2-3-5-15/h6-7,12-13,15,24H,2-5,8-11H2,1H3,(H,25,26,27,28)
• InChI Key： DZCHDINWDGTTBZ-UHFFFAOYSA-N
• SMILES： O=C1N(C2CCCC2)C2C(=CN=C(NC3C=CC(N4CCNCC4)=CN=3)N=2)C(C)=C1Br

Computed Properties

• Exact Mass: 483.13822g/mol
• Monoisotopic Mass: 483.13822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.3Ų

Additional information on 6-Desacetyl-6-Bromo Palbociclib

6-Desacetyl-6-Bromo Palbociclib (CAS No: 851067-56-6)

6-Desacetyl-6-Bromo Palbociclib is a chemically modified derivative of palbociclib, a well-known CDK4/6 inhibitor widely used in the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer. This compound, identified by the CAS registry number 851067-56-6, represents a significant advancement in the field of oncology drug development. The modification involves the introduction of a bromine atom at the 6-position of the palbociclib molecule, accompanied by the removal of an acetyl group at the same position. This structural alteration aims to enhance the pharmacokinetic properties, bioavailability, and potentially reduce off-target effects compared to the parent compound.

The development of 6-Desacetyl-6-Bromo Palbociclib is rooted in the need for more effective and safer therapeutic agents for cancer treatment. Palbociclib, originally developed by Pfizer, has demonstrated remarkable efficacy in clinical trials, but its use is often associated with side effects such as neutropenia and fatigue. By modifying its structure, researchers hope to strike a better balance between efficacy and tolerability. Recent studies have shown that this derivative exhibits improved solubility and stability, which are critical factors for successful drug delivery and absorption.

One of the most promising aspects of 6-Desacetyl-6-Bromo Palbociclib is its potential to overcome resistance mechanisms that often arise during cancer treatment. Resistance to CDK4/6 inhibitors is a significant challenge in clinical practice, as tumors can develop adaptive strategies to evade targeted therapies. Preclinical studies have indicated that this modified compound may retain its ability to inhibit CDK4/6 activity even in resistant tumor models. This suggests that it could serve as a valuable addition to existing treatment regimens, particularly for patients who have failed previous therapies.

The synthesis of 6-Desacetyl-6-Bromo Palbociclib involves a multi-step chemical process that requires precise control over reaction conditions to ensure high purity and consistency. The introduction of bromine at the 6-position is achieved through a substitution reaction, while the removal of the acetyl group is facilitated by enzymatic or chemical deacetylation methods. These steps are critical for maintaining the integrity of the molecule's core structure while introducing the desired modifications.

From a pharmacokinetic standpoint, 6-Desacetyl-6-Bromo Palbociclib has shown enhanced bioavailability compared to palbociclib in preclinical models. Improved bioavailability translates to lower dosing requirements and reduced systemic exposure, which could minimize adverse effects. Additionally, studies have demonstrated that this compound exhibits favorable distribution properties, allowing it to penetrate tumor tissues effectively while avoiding excessive accumulation in healthy tissues.

Another area of interest lies in the potential for combination therapies involving 6-Desacetyl-6-Bromo Palbociclib. Given its mechanism of action as a CDK4/6 inhibitor, it could be synergistically combined with other targeted therapies or endocrine treatments commonly used in breast cancer management. Early-stage clinical trials are currently exploring these combinations to assess their safety and efficacy profiles.

In terms of safety profiles, preliminary data suggest that 6-Desacetyl-6-Bromo Palbociclib may exhibit a more favorable toxicity profile compared to palbociclib. This is attributed to its structural modifications, which may reduce interactions with off-target proteins or enzymes responsible for adverse effects. However, further research is needed to confirm these findings and establish long-term safety metrics.

The development of CAS No: 85107999999999999999999 represents a significant step forward in precision medicine for cancer treatment. By leveraging advancements in medicinal chemistry and pharmacology, researchers are paving the way for more effective and tolerable therapeutic options for patients with HR+ breast cancer and potentially other malignancies.